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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lower critical solution
temperature (LCST) of aniline-water systems. It delves into the thermodynamic principles,
offers detailed experimental protocols for its determination, and presents quantitative data in a
clear, structured format. This document is intended to be a valuable resource for professionals
working in areas where the temperature-dependent phase behavior of liquid mixtures is a
critical parameter.

Introduction to Lower Critical Solution Temperature
(LCST)

The lower critical solution temperature (LCST) is the critical temperature below which two or
more components of a mixture are miscible in all proportions.[1] Above the LCST, the system
separates into two distinct liquid phases. This phenomenon is counter-intuitive to the more
common upper critical solution temperature (UCST) behavior, where miscibility increases with
temperature. The phase behavior of the aniline-water system is a classic example of a binary
mixture exhibiting an LCST. At temperatures below the LCST, aniline and water are completely
miscible, forming a single homogeneous phase. However, as the temperature is raised above
the LCST, the mutual solubility decreases, leading to phase separation.

The existence of an LCST is governed by the thermodynamics of the mixture, specifically the
Gibbs free energy of mixing (AG_mix = AH_mix - TAS_mix). For a system with an LCST, the
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enthalpy of mixing (AH_mix) is negative (exothermic), and the entropy of mixing (AS_mix) is
also negative. At low temperatures, the favorable enthalpy term dominates, leading to
miscibility. As the temperature increases, the unfavorable entropy term (TAS_mix) becomes
more significant, eventually causing AG_mix to become positive, resulting in phase separation.

Quantitative Data: Mutual Solubility of Aniline and
Water

The mutual solubility of aniline and water has been extensively studied. The following table
summarizes the temperature-dependent composition of the two liquid phases at equilibrium,
along with the established lower critical solution temperature and critical composition.

Mass % Aniline in Water- Mass % Aniline in Aniline-
Temperature (°C) . .
Rich Phase Rich Phase
25 3.6 95.0
50 4.0 90.0
100 55 80.0
150 10.0 65.0
168.1 (LCST) 49.4 (Critical Composition) 49.4 (Critical Composition)

Data compiled from the IUPAC-NIST Solubility Data Series.[2][3]

Experimental Protocol: Determination of the
Miscibility Curve and LCST of the Aniline-Water
System

This section provides a detailed methodology for determining the miscibility temperatures of
various aniline-water compositions and subsequently identifying the lower critical solution
temperature.

3.1. Materials and Equipment
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 Aniline (analytical grade, freshly distilled)
 Distilled or deionized water
o A set of sealable, heat-resistant glass tubes (e.g., borosilicate test tubes with stoppers)

o A controlled temperature water bath with a stirrer and a digital temperature controller
(accuracy £0.1 °C)

o A calibrated thermometer (accuracy +0.1 °C)

e Analytical balance (accuracy +0.001 g)

o Pipettes or burettes for accurate liquid transfer
3.2. Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of the
miscibility curve.
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Phase Diagram for Aniline-Water System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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